Propyl 4-(7-hydroxy-2-methyl-4-oxochromen-3-yloxy)benzoate

• IUPAC Name: propyl 4-(7-hydroxy-2-methyl-4-oxochromen-3-yl)oxybenzoate
• InChI: InChI=1S/C20H18O6/c1-3-10-24-20(23)13-4-7-15(8-5-13)26-19-12(2)25-17-11-14(21)6-9-16(17)18(19)22/h4-9,11,21H,3,10H2,1-2H3
• InChI Key: AXIVRBVWPSOVKR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)O)C
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol

Description

Propyl 4-(7-hydroxy-2-methyl-4-oxochromen-3-yloxy)benzoate, also known as PHMB, is a synthetic compound that has gained significant attention in scientific research due to its diverse biological activities. PHMB belongs to the class of coumarin derivatives and has been found to possess anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Synthesis and Radio Labeling for Environmental Fate Studies

ZJ0273, a related compound, has been labeled with tritium and carbon-14 to study its environmental behavior, including metabolism, mode of action, and fate. This research highlights the utility of radio-labeled compounds in tracing and understanding the environmental impact of chemical agents (Yang, Ye, & Lu, 2008).

Soil Metabolism and Degradation Pathways

Investigations into the soil metabolism of ZJ0273 reveal its degradation pathways, identifying intermediate compounds and the effects of soil properties on these processes. This research contributes to our understanding of how herbicides break down in the environment, which is crucial for assessing their ecological impact (Wang et al., 2010).

Biodegradation by Soil Microorganisms

Studies on the biodegradation of ZJ0273 by specific soil bacteria offer insights into natural remediation processes and the potential for biotechnological applications in environmental cleanup. Identifying microorganisms that can degrade synthetic herbicides is a step towards developing biological methods for reducing the persistence of these chemicals in the environment (Cai et al., 2012).

Environmental Behavior and Kinetics

Research focusing on the kinetics of ZJ0273 in aerobic soils, including the formation of bound residues and mineralization, provides detailed information on the environmental behavior of this herbicide. Understanding these dynamics is essential for evaluating the long-term environmental risks associated with the use of such chemicals (Wang, Ye, Yue, Yu, Han, Yang, & Lu, 2009).